Cas no 105651-83-0 (3(2H)-Pyridazinone, 5-mercapto-4-methoxy-2-(phenylmethyl)-)

• Product Name: 3(2H)-Pyridazinone, 5-mercapto-4-methoxy-2-(phenylmethyl)-
• CAS No: 105651-83-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1158627
• Update Time: 2024-07-26

3(2H)-Pyridazinone, 5-mercapto-4-methoxy-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-mercapto-4-methoxy-2-(phenylmethyl)-

• Inchi： 1S/C12H12N2O2S/c1-16-11-10(17)7-13-14(12(11)15)8-9-5-3-2-4-6-9/h2-7,17H,8H2,1H3
• InChI Key： LWBPQAYTMZRRJH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)N=CC(S)=C1OC

Computed Properties

• Exact Mass: 248.06206

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 391.8±52.0 °C(Predicted)
• PSA: 41.9
• pka: 4.50±1.00(Predicted)